3-[2-(Morpholin-4-ylmethyl)piperidin-1-yl]sulfonylpyridine-2-carbonitrile

• IUPAC Name: 3-[2-(morpholin-4-ylmethyl)piperidin-1-yl]sulfonylpyridine-2-carbonitrile
• InChI: InChI=1S/C16H22N4O3S/c17-12-15-16(5-3-6-18-15)24(21,22)20-7-2-1-4-14(20)13-19-8-10-23-11-9-19/h3,5-6,14H,1-2,4,7-11,13H2
• InChI Key: XMNPVIMDMLNMKJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CN2CCOCC2)S(=O)(=O)C3=C(N=CC=C3)C#N
• Molecular Formula: C16H22N4O3S
• Molecular Weight: 350.4 g/mol
• CAS No.: 2223997-92-8

Description

The compound “3-[2-(Morpholin-4-ylmethyl)piperidin-1-yl]sulfonylpyridine-2-carbonitrile” is a complex organic molecule that contains several functional groups, including a morpholine ring, a piperidine ring, a sulfonyl group, and a nitrile group. These functional groups suggest that this compound could have a variety of chemical properties and potential uses. For example, both morpholine and piperidine rings are common in pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis of its structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. Piperidine derivatives, for example, have been involved in a variety of intra- and intermolecular reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These could include its melting point, boiling point, solubility, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a pharmaceutical, its mechanism of action would involve interacting with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the conditions under which it’s used. Proper safety precautions should always be taken when handling chemical substances.

Future Directions

The future directions for research on this compound could involve exploring its potential uses, studying its properties in more detail, and developing efficient methods for its synthesis.